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Compound of Interest

Compound Name: ML67-33

Cat. No.: B15587283

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and drug development. The information provided herein is based on publicly available data and
general laboratory safety principles. ML67-33 is a research chemical with incompletely
characterized toxicological properties. A comprehensive, compound-specific Material Safety
Data Sheet (MSDS) is not publicly available. Therefore, this compound should be handled with
the utmost caution, assuming it is hazardous. All users must conduct a thorough risk
assessment before use and strictly adhere to institutional and national safety regulations.

Introduction

ML67-33 is a small molecule activator of the two-pore domain potassium (K2P) channel family,
specifically targeting the TREK (TWIK-related K+ channel) and TRAAK (TWIK-related
arachidonic acid-stimulated K+ channel) subfamilies.[1][2] These channels are crucial
regulators of neuronal excitability and are implicated in various physiological and
pathophysiological processes, including pain, migraine, and ischemia.[2][3][4] ML67-33 has
emerged as a valuable pharmacological tool for studying the function of these channels and
holds potential for therapeutic development. This guide provides a comprehensive overview of
the available data on ML67-33, with a focus on its safe handling, experimental use, and
mechanism of action.

Chemical and Physical Properties
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A clear understanding of the chemical and physical properties of ML67-33 is fundamental to its
safe handling and use in experimental settings.

Property Value Reference
Molecular Formula C1sH17CI2Ns [1]
Molecular Weight 374.27 g/mol [1]

CAS Number 1443290-89-8 [1]
Appearance Solid N/A

Purity >98% [1]
Solubility Soluble to 100 mM in DMSO [1]

Storage Store at -20°C [1]

Safety and Handling Guidelines

Given the absence of a specific MSDS for ML67-33, a conservative approach to safety is
mandatory. The following guidelines are based on best practices for handling novel chemical
compounds of unknown toxicity.[5][6]

Hazard Assessment

The toxicological properties of ML67-33 have not been fully elucidated. Therefore, it must be
treated as a potentially hazardous substance.[5] Potential routes of exposure include
inhalation, ingestion, and skin or eye contact. The primary solvent for ML67-33 is Dimethyl
Sulfoxide (DMSO), which can facilitate the absorption of other chemicals through the skin.[1][7]
Therefore, any mixture of ML67-33 in DMSO should be handled with extreme care to avoid
skin contact.[3]

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling ML67-33. This includes, but is
not limited to:
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o Eye Protection: ANSI Z87.1-compliant safety glasses or goggles.[5] A face shield may be
necessary if there is a splash hazard.[6]

» Hand Protection: Chemical-resistant gloves are mandatory. Given that ML67-33 is typically
dissolved in DMSO, nitrile gloves may not provide sufficient protection as DMSO can
penetrate them.[7][8] It is recommended to use butyl rubber or fluoroelastomer gloves.[7]
Always inspect gloves for any signs of degradation or perforation before use.

o Body Protection: A laboratory coat must be worn.[5]

o Respiratory Protection: Work with solid ML67-33 or its solutions should be conducted in a
certified chemical fume hood to minimize the risk of inhalation.[9]

Handling Procedures

 All work with ML67-33 should be performed in a well-ventilated area, preferably within a
chemical fume hood.[9]

» Avoid the generation of dust when handling the solid compound.
e When preparing solutions, add the solid ML67-33 to the solvent slowly.

e Avoid contact with skin and eyes. In case of accidental contact, immediately flush the
affected area with copious amounts of water for at least 15 minutes and seek medical
attention.[6]

e Wash hands thoroughly after handling the compound.[10]

Storage

Store ML67-33 in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials.[5] The recommended storage temperature is -20°C.[1]

Spill and Waste Disposal

In the event of a spill, evacuate the area and prevent others from entering.[9] Absorb the spill
with an inert material and place it in a sealed container for disposal.[9] All waste containing
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ML67-33 should be treated as hazardous waste and disposed of in accordance with local,
state, and federal regulations.[8]

Biological Activity and Mechanism of Action

ML67-33 is a known activator of K2P channels, with demonstrated activity on TREK-1, TREK-
2, and TRAAK channels.[1][2][11]

Experimental

Channel ECso (M) Reference
System

K2P2.1 (TREK-1) 21.8-294 Xenopus oocytes [1]

K2P10.1 (TREK-2) 30.2 Xenopus oocytes [1]

K2P4.1 (TRAAK) 27.3 Xenopus oocytes [1]

K2P2.1 (TREK-1) 36.3 Cell-free [11]

K2P2.1 (TREK-1) 9.7 HEK293 cells [11]

The activation of these channels by ML67-33 leads to an increase in potassium efflux, which
hyperpolarizes the cell membrane and reduces neuronal excitability.[2] This mechanism of
action underlies its observed analgesic effects in preclinical models of migraine.[2]

Membrane  ®» ! Neuronal eads to Analgesic Effects
Hyperpolarization Excitability (e.g., in Migraine Models)

ML67-33 1 K+ Efflux

ivates K2P Channels
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Caption: Signaling pathway of ML67-33 action.

Experimental Protocols

The following are summaries of experimental protocols from published literature involving
ML67-33. Investigators should consult the original publications for complete details.
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Electrophysiology in Xenopus Oocytes

This protocol is adapted from Bagriantsev et al., 2013.[11]
Oocyte Preparation: Harvest and defolliculate Xenopus laevis oocytes.

cRNA Injection: Inject oocytes with cRNA encoding the K2P channel of interest (e.g., TREK-
1, TREK-2, or TRAAK).

Incubation: Incubate the oocytes for 1-3 days at 18°C.

Two-Electrode Voltage Clamp (TEVC):

[¢]

Place an oocyte in the recording chamber and perfuse with a standard frog Ringer's
solution.

[¢]

Impale the oocyte with two glass microelectrodes filled with 3 M KCI.

[e]

Clamp the membrane potential at a holding potential (e.g., -80 mV).

o

Apply voltage steps to elicit channel currents.

Compound Application: Prepare stock solutions of ML67-33 in DMSO. Dilute the stock
solution to the desired final concentrations in the Ringer's solution immediately before
application. Perfuse the oocyte with the ML67-33 containing solution and record the current.

Data Analysis: Measure the current amplitude in the presence and absence of ML67-33 to
determine the effect of the compound. Construct dose-response curves to calculate the
ECso.

Mouse Migraine Model

This protocol is based on the methods described by Prado et al., 2021.[2]
e Animal Model: Use adult male and female C57BL/6J mice.

¢ Induction of Migraine-like Pain: Administer a nitric oxide (NO) donor, such as isosorbide
dinitrate (ISDN), to induce cephalic and extracephalic allodynia, a proxy for migraine-like
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pain.
Behavioral Testing:

o Measure baseline mechanical sensitivity using von Frey filaments applied to the periorbital
region and hind paw.

o Administer the NO donor.

o At a set time point after NO donor administration (e.g., 30 minutes), administer ML67-33
or vehicle control (e.g., intraperitoneally).

o Measure mechanical sensitivity at various time points after ML67-33 administration to
assess its effect on allodynia.

Data Analysis: Compare the withdrawal thresholds in the ML67-33 treated group to the
vehicle-treated group to determine the analgesic efficacy of the compound.
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Caption: Experimental workflow for a mouse migraine model.

Conclusion

ML67-33 is a potent and selective activator of TREK/TRAAK K2P channels, making it an
invaluable tool for research in neuroscience and pharmacology. While it holds promise for
therapeutic applications, its safety profile is not yet fully established. Therefore, all personnel
must handle this compound with a high degree of caution, adhering to the stringent safety and
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handling guidelines outlined in this guide. By following these procedures and consulting the
relevant literature for detailed experimental protocols, researchers can safely and effectively
utilize ML67-33 to advance our understanding of K2P channel biology and its role in health and
disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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